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Compound of Interest

Compound Name: 2-(2-Nitro-1-propenyl)furan

CAS No.: 134538-48-0

Cat. No.: B2749196

Get Quote

Before touching the waste, you must characterize the specific hazard state.[1] 2-NPF is not just

flammable; it is chemically reactive.[2]

Property Value / Characteristic Operational Implication

Physical State Yellow Crystalline Solid
Preferred disposal state. Do

not dissolve unless necessary.

Reactivity Michael Acceptor (Electrophile)

CRITICAL: Reacts violently

with Nucleophiles (Amines,

Thiols, Bases).

Stability Thermally Sensitive
Avoid rotary evaporation to

dryness at high heat (>50°C).

Combustion Releases NOx gases
Requires incineration with

scrubber systems.

Flash Point ~88°C (Predicted)
Classify as Ignitable (D001) for

transport.
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The "Why" Behind the Protocol
The Michael Risk: Nitroalkenes are electron-deficient. If you pour this waste into a general

"Organic Waste" carboy that contains traces of bases (like triethylamine or pyridine) or

nucleophiles (thiols), you risk initiating an uncontrolled, exothermic polymerization reaction

inside the closed container.

The Nitro Risk: While less sensitive than polynitro-aromatics (like TNT), the nitro-vinyl moiety

possesses significant potential energy. Bulk decomposition can occur if heated or shocked in

a dry, impure state.

Part 2: Waste Segregation (The Self-Validating
System)
The safety of your disposal relies entirely on segregation. You must isolate 2-NPF from

incompatible streams.

The "Anti-Michael" Segregation Rule:

Never mix 2-(2-Nitro-1-propenyl)furan with Basic Waste or Nucleophilic Solvents.

Decision Logic for Segregation
Use the following logic flow to determine the correct waste stream.
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Waste: 2-(2-Nitro-1-propenyl)furan
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Figure 1: Segregation Decision Tree. Note that keeping the waste as a solid (Lab Pack) is the

safest route to minimize chemical interactions.

Part 3: Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Recommended)
Best for: Expired reagents, crude reaction products, weighing paper residues.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is

acceptable but poses a breakage risk during transport.

Wetting (Optional but Safer): If the solid is dry and powdery, dampen slightly with a high-

boiling inert solvent (e.g., mineral oil or diesel fuel) to desensitize it against friction, only if

required by your specific facility's EHS officer. Generally, the pure solid is stable enough for

standard handling.

Labeling:

Chemical Name: 2-(2-Nitro-1-propenyl)furan.

Hazards: Flammable Solid, Irritant.

RCRA Codes: D001 (Ignitable).

Secondary Containment: Place the sealed jar into a clear plastic bag (zip-lock) before

placing it in the waste drum. This "Lab Pack" method ensures the bottle is incinerated whole,

without being poured out.

Scenario B: Liquid Waste (Solutions)
Best for: Mother liquors, reaction mixtures.

Solvent Compatibility Check: Ensure the solvent is non-nucleophilic.

Safe Solvents: Toluene, Ethyl Acetate, Dichloromethane (if halogenated allowed).

Risky Solvents: Acetone (can react with nitro compounds in basic conditions), Methanol

(nucleophilic attack possible over long storage).
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PH Check: Dip a pH strip into the waste.

If pH > 8 (Basic): You must neutralize carefully with dilute acetic acid or HCl to pH 6-7

before bottling. Do not bottle basic nitroalkene waste.

Bottling: Pour into a dedicated amber glass or HDPE bottle. Do not fill >90% to allow for

thermal expansion.

Segregation: Do not pour this into the "General Organic Waste" drum. Label it as a separate

stream: "Nitroalkene Waste - High Heat Value."

Part 4: Final Disposal Path (The "Execute" Phase)
The ultimate destruction of this chemical must be performed by a licensed hazardous waste

facility.

Method: Rotary Kiln Incineration.

Why: Chemical incineration at >1000°C is required to break the furan ring and oxidize the

nitro group completely.

NOx Management: The facility must have a secondary combustion chamber and a wet

scrubber to capture the Nitrogen Oxides (NOx) generated by the nitro group combustion.

Workflow Diagram

Laboratory (Generator) EHS / Logistics TSDF (Disposal Facility)

2-NPF Waste Segregate Stream
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Label: D001/Toxic
'Nitroalkene' HazMat Pickup RCRA Manifesting Rotary Kiln

Incineration NOx Scrubber
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Figure 2: Cradle-to-Grave Disposal Workflow. Note the requirement for specific incineration

capabilities.
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Emergency Contingencies
Spill Procedures:

Evacuate: Remove ignition sources immediately.

PPE: Wear nitrile gloves, safety goggles, and a lab coat. If the spill is fine dust, use a P100

respirator to avoid inhaling nitro-particulates.

Containment: Do not use paper towels (combustible). Use vermiculite or sand to absorb

liquid spills.

Cleanup: Scoop material into a disposable container using a plastic scoop (avoid metal-on-

concrete friction).

Decontamination: Wash the surface with a mild detergent. Do not use bleach (oxidizer) or

strong ammonia (base) on the residue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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